4-(3,4-Dichloro-benzenesulfonyl)-piperidine

• Molecular Formula: C11H13Cl2NO2S
• Molecular Weight: 294.2 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C11H13Cl2NO2S/c12-10-2-1-9(7-11(10)13)17(15,16)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: BZMKFYCYWQWHGD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

4-(3,4-Dichloro-benzenesulfonyl)-piperidine is a useful research compound. Its molecular formula is C11H13Cl2NO2S and its molecular weight is 294.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of the sulfone from Step 7C (3.09 g, 7.8 mmol), MeOH (21 mL), and 5N HCl (4.5 mL) was heated to reflux for 1.5 h. The mixture was cooled to room temperature and sat. Na2CO3 solution (80 mL) was added. The mixture was extracted with CH2Cl2 (2×100 mL). The organic phase washed with H2O and brine, dried (MgSO4) and concentrated to afford the amine (1.82 g), a white foam, in 79% yield.